Cas no 2130-17-8 (Gammaceran-3-ol, (3b)-)

Gammaceran-3-ol, (3b)- structure

Product Name:Gammaceran-3-ol, (3b)-

CAS No:2130-17-8

Molecular Formula:C₃₀H₅₂O

Molecular Weight:428.73328

CID:274211

PubChem ID:168951

Gammaceran-3-ol, (3b)- Properties

Names and Identifiers

- Gammaceran-3-ol, (3b)-
- Tetrahymanol
- (3S,4aR,6aR,6aR,6bR,8aS,12aS,14aR,14bR)-4,4,6a,6b,9,9,12a,14b-octamethyl-1,2,3,4a,5,6,6a,7,8,8a,10,11,12,13,14,14a-hexadecahydropicen-3-ol
- 14C-Tetrahymanol
- gammaceran-21alpha-ol
- gammaceran-3beta-ol
- Gammaceran-3-ol
- Wallichiniol
- Wallichinol
- Gammaceran-3β-ol
- 2130-17-8
- Gammaceran-3-ol, (3beta)-
- C06083
- AKOS040762424
- (3S, 4aR, 6aR, 6aR, 6bR, 8aS, 12aS, 14aR, 14bR)-4, 4, 6a, 6b, 9, 9, 12a, 14b-octamethyl-1, 2, 3, 4a, 5, 6, 6a, 7, 8, 8a, 10, 11, 12, 13, 14, 14a-hexadecahydropicen-3-ol
- CHEBI:9493
- DTXSID60943803
- CHEMBL485801
- Q27108407
- HY-N8781
- SCHEMBL1401904
- LMPR0106210001
- CS-0149050
- Gammaceran-3b-ol
- DA-68081
- Gammaceran-3I2-ol
- +Expand
- InChIKey： BFNSRKHIVITRJP-UHFFFAOYSA-N
- Inchi： InChI=1S/C30H52O/c1-25(2)15-9-16-27(5)20(25)12-18-29(7)22(27)10-11-23-28(6)17-14-24(31)26(3,4)21(28)13-19-30(23,29)8/h20-24,31H,9-19H2,1-8H3
- SMILES： OC1CCC2(C3CCC4C5(CCCC(C)(C)C5CCC4(C)C3(C)CCC2C1(C)C)C)C

Computed Properties

Exact Mass: 428.40200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 428.401816
Heavy Atom Count: 31
Complexity: 737
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 10.1
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 8.24880
PSA: 20.23000
Refractive Index: 1.503
Boiling Point: 478.4°Cat760mmHg
Vapor Pressure: 0.0±2.7 mmHg at 25°C
Flash Point: 199.6°C
Color/Form: Powder
Density: 0.958

Gammaceran-3-ol, (3b)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF53312-5mg	tetrahymanol	2130-17-8		5mg	$494.00	2024-04-20
TargetMol Chemicals	TN5136-5 mg	Tetrahymanol	2130-17-8	98%	5mg	￥ 2,760
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T18840-5 mg	Gammaceran-3-ol, (3b)-	2130-17-8		5mg	¥4000.0	2021-09-07

Gammaceran-3-ol, (3b)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2130-17-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Gammaceran-3-ol, (3b)- Related Literature

1. Squalene–hopene cyclase: catalytic mechanism and substrate recognition

Tsutomu Hoshino,Tsutomu Sato Chem. Commun. 2002 291
2. Nonoxidative cyclization of squalene by Tetrahymena pyriformis. The incorporation of a 3β-hydrogen (deuterium) atom into tetrahymanol

D. John Aberhart,Satya P. Jindal,Eliahu Caspi J. Chem. Soc. Chem. Commun. 1978 333
3. Enyzmatic cyclization of 2,3-dihydrosqualene into euph-7-ene by a cell-free system from the protozoon Tetrahymena pyriformis

Ikuro Abe,Michel Rohmer J. Chem. Soc. Chem. Commun. 1991 902
4. Squalene–hopene cyclase: final deprotonation reaction, conformational analysis for the cyclization of (3R,S)-2,3-oxidosqualene and further evidence for the requirement of an isopropylidene moiety both for initiation of the polycyclization cascade and for the formation of the 5-membered E-ring

Tsutomu Hoshino,Schin-ichi Nakano,Tomohiro Kondo,Tsutomu Sato,Aya Miyoshi Org. Biomol. Chem. 2004 2 1456
5. Enzymic cyclization of 2,3-dihydrosqualene and squalene 2,3-epoxide by squalene cyclases: from pentacyclic to tetracyclic triterpenes

Ikuro Abe,Michel Rohmer J. Chem. Soc. Perkin Trans. 1 1994 783
6. Isolation and characterization of a triterpenoid alcohol from the Green River Shale

W. Henderson,G. Steel J. Chem. Soc. D 1971 1331
7. Detection of 1,2-hydride shifts in the formation of euph-7-ene by the squalene–tetrahymanol cyclase of Tetrahymena pyriformis

José-Luis Giner,Stefano Rocchetti,Serge Neunlist,Michel Rohmer,Duilio Arigoni Chem. Commun. 2005 3089
8. Incorporation of deuterium from deuterium oxide into tetrahymanol biosynthesised from squalene

E. Caspi,J. B. Greig,J. M. Zander,A. Mandelbaum J. Chem. Soc. D 1969 28
9. The cyclization mechanism of squalene in hopene biosynthesis: the terminal methyl groups are critical to the correct folding of this substrate both for the formation of the five-membered E-ring and for the initiation of the polycyclization reaction?

Tsutomu Hoshino Chem. Commun. 1999 731
10. Mechanism of tetrahymanol biosynthesis: the origin of the oxygen atom

J. Malcolm Zander,E. Caspi J. Chem. Soc. D 1969 209b

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